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Compound of Interest

Compound Name: Boc-D-isoleucine

CAS No.: 13139-16-7; 362-43-6; 55721-65-8

Cat. No.: B2418051

Get Quote

Title: Technical Monograph: Boc-D-Isoleucine (Boc-D-Ile-OH) – Structural Identity,

Physicochemical Properties, and Application in Peptide Therapeutics[1][2]

Executive Summary
This technical guide provides a definitive analysis of N-tert-Butoxycarbonyl-D-isoleucine (Boc-

D-Ile-OH), a critical chiral building block in modern peptide drug discovery.[1][2] Unlike its

proteogenic L-isomer, Boc-D-Ile is primarily utilized to engineer proteolytic resistance and

induce specific secondary structures (e.g., β-turns) in peptidomimetics.[1][2] This document

serves as a reference for the precise molecular characterization, handling, and validation of

this compound in GLP/GMP environments.

Part 1: Physicochemical Identity & Structural
Formula[2]
The accurate identification of Boc-D-Ile is contingent on distinguishing it from its L-isomer (Boc-

L-Ile).[1][2] The D-configuration at the
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-carbon is the functional determinant for its biological applications.[1]

Core Data Table
Parameter Specification Notes

Chemical Name
N-tert-Butoxycarbonyl-D-

isoleucine

IUPAC: (2R,3R)-2-[(2-

methylpropan-2-

yl)oxycarbonylamino]-3-

methylpentanoic acid

Common Abbreviation Boc-D-Ile-OH

"OH" denotes the free

carboxylic acid.[1][2][3][4][5][6]

[7][8][9][10]

CAS Number 55721-65-8
Critical: Do not confuse with L-

isomer (13139-16-7).[1][2]

Molecular Formula C₁₁H₂₁NO₄

Molecular Weight 231.29 g/mol
Monoisotopic mass: 231.15

Da.[1][2]

Chirality D-Erythro (2R, 3R) configuration.[1][2][8]

Physical State
White to off-white crystalline

powder

Hygroscopic; often found as a

hemihydrate.[1][2]

Solubility
Soluble in DCM, DMF, DMSO,

MeOH

Sparingly soluble in water;

insoluble in hexanes.[2]

Structural Formula & Stereochemistry
The structure consists of a D-isoleucine backbone protected at the N-terminus by a tert-

butyloxycarbonyl (Boc) group.[1][2][7] The side chain contains a sec-butyl group.[1] In the D-

isomer, the stereochemistry at the

-carbon is R, and the

-carbon is R (assuming the standard D-allo-isoleucine relationship is avoided; standard D-Ile is
the mirror image of L-Ile).[1]

Key Structural Features:
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Acid Lability: The Boc group is cleaved by moderate acids (TFA, HCl/Dioxane) to generate

the free amine and volatile isobutylene/CO₂.[2]

Base Stability: The carbamate linkage is stable to basic conditions used in Fmoc chemistry,

allowing for orthogonal protection strategies.

Steric Bulk: The

-branched side chain of Isoleucine creates significant steric hindrance, often requiring
double-coupling protocols during Solid Phase Peptide Synthesis (SPPS).[1][2]

Part 2: Visualization of Structural Logic
The following diagram illustrates the chemical connectivity and the specific cleavage sites

relevant to synthesis.

Boc Group
(Acid Labile) NH (Amine)

Carbamate Linkage
(Cleaved by TFA) α-Carbon

(D-Configuration)

COOH
(Coupling Site)Amide Bond Formation

Sec-Butyl Side Chain
(Steric Hindrance)

β-Branching

Click to download full resolution via product page

Figure 1: Functional connectivity of Boc-D-Ile showing reactive sites and protecting group

stability.

Part 3: Synthetic Utility & Protocols
As a Senior Application Scientist, I recommend the following protocols. These are not merely

textbook instructions but are optimized for yield and purity in a research setting.

Application in Peptide Synthesis (SPPS)
Boc-D-Ile is used when a peptide requires resistance to enzymatic degradation (proteolysis).[1]

[2] Mammalian proteases generally do not recognize D-amino acids, significantly extending the

half-life of the therapeutic.[1]
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Critical Consideration:

-Branching Isoleucine is

-branched (like Valine and Threonine).[1][2] This bulk adjacent to the coupling site hinders
nucleophilic attack.[1]

Recommendation: Use stronger activation agents like HATU/HOAt rather than standard

HBTU/HOBt.[1][2]

Protocol: Perform double coupling (2 x 1 hour) to ensure >99% incorporation.

Standard Coupling Protocol (Boc Chemistry)
This protocol assumes a standard Merrifield resin or MBHA resin.[1][2]

Activation: Dissolve Boc-D-Ile-OH (3.0 eq) and HATU (2.9 eq) in minimum dry DMF.

Base Addition: Add DIEA (6.0 eq). The solution should turn yellow.[1] Wait 30 seconds for

pre-activation.

Coupling: Add the activated mixture to the resin-bound free amine.

Incubation: Agitate at room temperature for 60 minutes.

Validation: Perform a Kaiser Test (ninhydrin).[1][2]

Note: If the test is slightly positive (blue), repeat the coupling.[2]

Capping (Optional but Recommended): Acetylate unreacted amines with Ac₂O/Pyridine to

prevent deletion sequences.

Part 4: Analytical Characterization & Quality Control
Validating the identity and purity of Boc-D-Ile is critical, particularly the enantiomeric purity. A

1% contamination of L-Ile can ruin the biological profile of a D-peptide.[1]

Quality Control Workflow
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Identity Verification

Purity Analysis

Raw Material
(Boc-D-Ile-OH)

1H-NMR (DMSO-d6)
Confirm Structure

Mass Spec (ESI)
[M+Na]+ = 254.15

RP-HPLC
Chemical Purity >98%

Chiral HPLC
Enantiomeric Excess >99.5%

If Chem Purity Pass

Release for Synthesis

ee > 99.5%

Reject/Recrystallize

ee < 99.5%

Click to download full resolution via product page

Figure 2: QC Decision Tree ensuring chemical and stereochemical integrity before synthesis.

Recommended HPLC Method (Chemical Purity)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5 µm).[1][2]
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Mobile Phase A: 0.1% TFA in Water (Milli-Q).[1][2]

Mobile Phase B: 0.1% TFA in Acetonitrile (HPLC Grade).

Gradient: 5% B to 95% B over 20 minutes.

Flow Rate: 1.0 mL/min.[1][2]

Detection: UV at 210 nm (Amide/Carboxyl absorption).[1][2] Note: Boc-amino acids have

weak UV absorbance; 210 nm is required.[1][2]

Chiral Analysis (Enantiomeric Excess)
Standard C18 columns cannot distinguish D-Ile from L-Ile.[1][2]

Method: Chiral HPLC using a column like Chiralpak AD-H or OD-H.[1][2]

Alternative (Derivatization): Marfey’s Method.[1][2] React sample with FDAA (1-fluoro-2-4-

dinitrophenyl-5-L-alanine amide) and separate the resulting diastereomers on a standard

C18 column.[1][2] The D-Ile derivative will elute at a different retention time than the L-Ile

derivative.[1]

Part 5: Handling, Storage, and Stability
Storage: Store at +2°C to +8°C. While stable at room temperature for short periods, long-

term storage requires refrigeration to prevent slow decarboxylation or hydrolysis.[1]

Moisture Sensitivity: The compound is hygroscopic.[1] Always allow the bottle to reach room

temperature before opening to prevent condensation, which can hydrolyze the Boc group

over time.

Safety: Irritant to eyes, respiratory system, and skin.[1] Standard PPE (gloves, goggles, lab

coat) is mandatory.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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